Alpha,Beta-Trehalose-13C12

• Molecular Formula: C12H22O11
• Molecular Weight: 354.21 g/mol
• InChI: InChI=1S/C12H22O11/c13-1-3-5(15)7(17)9(19)11(21-3)23-12-10(20)8(18)6(16)4(2-14)22-12/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12+/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: HDTRYLNUVZCQOY-PQLIGOGPSA-N

Alpha,Beta-Trehalose-13C12 Overview

1-O-α-D-[UL-13C6]glucopyranosyl-β-D-[UL-13C6]glucopyranoside (Neotrehalose-13C12) is a uniformly 13C-labeled disaccharide composed of two glucose units linked via an α,β-1,1-glycosidic bond . With all twelve carbon atoms substituted by the stable isotope 13C, this compound exhibits a molecular weight of 354.20 g/mol, representing a mass shift of +12 Da relative to the unlabeled α,β-trehalose (neotrehalose) . It serves as a high-purity, non-radioactive tracer and internal standard, designed to eliminate spectral interference from natural abundance 13C in complex biological matrices, thereby enabling precise quantitation and unequivocal tracking in mass spectrometry (MS) and nuclear magnetic resonance (NMR) workflows .

Why Alpha,Beta-Trehalose-13C12 Is Irreplaceable

Direct substitution of Neotrehalose-13C12 with unlabeled trehalose, or even with the more common α,α-trehalose-13C12 isomer, is analytically and biologically invalid. Unlabeled trehalose cannot function as an internal standard for stable isotope dilution mass spectrometry, as its signal is indistinguishable from endogenous analyte [1]. More critically, the anomeric configuration (α,β versus α,α) dictates distinct conformational dynamics and enzymatic recognition. The α,β-linkage of neotrehalose confers a significantly lower glass transition temperature (Tg) and a different spatial packing density compared to α,α-trehalose, which directly impacts its behavior in cryopreservation and lyophilization studies [2]. Furthermore, α,α-trehalose is the exclusive substrate for ubiquitous trehalase enzymes, whereas neotrehalose is resistant to trehalase hydrolysis and is cleaved instead by β-glucosidases, leading to entirely different metabolic fates in biological systems [3]. Employing the incorrect isomer would therefore produce erroneous metabolic flux data and invalidate quantitative comparisons.

• [1] Bio-protocol. (2017). Quantification of trehalose levels by mass spectrometry. View Source
• [2] Yoshii, H., et al. (2008). Experimental and Theoretical Study on the Glassy States of Trehalose and Neotrehalose. Cryobiology and Cryotechnology, 54(2), 107-111. View Source
• [3] Bartleby. (n.d.). Solution Summary: Neotrehalose is hydrolyzed only by β-glycosidase enzymes. View Source

Alpha,Beta-Trehalose-13C12 Differentiation Evidence

Isomer-Specific CID-MS/MS Fragmentation

Neotrehalose-13C12 provides a definitive +12 Da mass shift compared to unlabeled neotrehalose, enabling its use as an ideal co-eluting internal standard for absolute quantification in mass spectrometry . This shift eliminates signal overlap with the endogenous unlabeled analyte, ensuring accurate peak integration [1].

Evidence Dimension	Molecular Ion Mass Shift (M)
Target Compound Data	354.20 Da (M+12)
Comparator Or Baseline	342.30 Da (unlabeled neotrehalose)
Quantified Difference	+12.00 Da (isotopic mass shift)
Conditions	LC-MS/MS analysis; 13C12 labeling

Why This Matters

This ensures that procurement of the 13C12-labeled compound is essential for any workflow requiring internal standardization; unlabeled trehalose cannot provide this calibration function.

• [1] Bio-protocol. (2017). Quantification of trehalose levels by mass spectrometry. View Source

13C12 Labeling Avoids Fragmentation Isotope Effects

The commercial specification for Neotrehalose-13C12 (α,β-[UL-13C12]Trehalose) includes a certified isotopic purity of 98 atom % 13C and an overall chemical purity of 98% . In contrast, many in-house or partially synthesized labeled trehaloses exhibit lower and less defined enrichment, which introduces complex isotopologue distributions and complicates deconvolution in quantitative NMR and high-resolution MS experiments .

Evidence Dimension	Isotopic Purity
Target Compound Data	98 atom % 13C
Comparator Or Baseline	Partially enriched 13C-trehalose (variable, typically <99%)
Quantified Difference	Target compound is defined and >98% 13C enrichment across all 12 carbons
Conditions	Product specification (BOC Sciences, Alfa Chemistry); 13C NMR

Why This Matters

High, defined isotopic enrichment is critical for reducing background noise in 13C NMR and for accurate flux modeling, justifying the selection of a fully characterized, commercially sourced UL-13C12 standard over lower-grade alternatives.

Synthetic Yield Comparison

The anomeric configuration of neotrehalose (α,β-1,1 linkage) results in a glass transition temperature (Tg) that is significantly lower than that of the common α,α-trehalose. Experimental studies have determined that the difference in Tg between these two isomers is approximately 46 K [1]. This substantial disparity is attributed to the distinct molecular packing and conformational heterogeneity of the α,β-linked disaccharide in its glassy state [2].

Evidence Dimension	Glass Transition Temperature (Tg)
Target Compound Data	Tg of neotrehalose (specific value ~46 K lower than trehalose)
Comparator Or Baseline	Tg of α,α-trehalose (baseline value)
Quantified Difference	ΔTg ≈ 46 K (neotrehalose lower)
Conditions	Differential scanning calorimetry (DSC); anhydrous glassy state

Why This Matters

For applications in biomolecule stabilization during freeze-drying or cryopreservation, this ~46 K difference in Tg dictates the temperature range for safe processing and storage; using the wrong isomer could lead to sample collapse or degradation.

• [1] Yoshii, H., et al. (2008). Experimental and Theoretical Study on the Glassy States of Trehalose and Neotrehalose. Cryobiology and Cryotechnology, 54(2), 107-111. View Source
• [2] Kawai, K., et al. (2006). Molecular Dynamics Simulation on the Glassy States of Trehalose and Neotrehalose. Cryobiology and Cryotechnology, 52(2), 121-125. View Source

Comparative Purity Profile

The α,β-1,1 linkage of neotrehalose renders it completely resistant to hydrolysis by trehalase (EC 3.2.1.28), the ubiquitous enzyme that specifically cleaves α,α-trehalose into two glucose molecules [1]. Instead, neotrehalose is a substrate for β-glucosidases, such as emulsin [2]. This bifurcation in enzymatic fate is absolute; α,α-trehalose is not hydrolyzed by β-glucosidases, and neotrehalose is not hydrolyzed by trehalase.

Evidence Dimension	Susceptibility to Trehalase (EC 3.2.1.28)
Target Compound Data	Not hydrolyzed (0% activity relative to α,α-trehalose)
Comparator Or Baseline	α,α-trehalose: Rapidly hydrolyzed to 2 D-glucose
Quantified Difference	Qualitative absolute difference in substrate specificity (active vs. inactive)
Conditions	In vitro enzyme assay with purified trehalase from various species (e.g., Pseudomonas, porcine kidney)

Why This Matters

This specificity is crucial for metabolic flux experiments: tracing 13C from Neotrehalose-13C12 will report on β-glucosidase pathways, not the trehalase pathway that dominates endogenous trehalose metabolism, preventing misinterpretation of carbon flow.

• [1] Garcia, M. T., et al. (1976). Comparative specificities of trehalases from various species. Biochimie, 58(7), 751-755. View Source
• [2] Bartleby. (n.d.). Solution Summary: Neotrehalose is hydrolyzed only by β-glycosidase enzymes. View Source

Alpha,Beta-Trehalose-13C12 Application Scenarios

Honey Authenticity Testing by Neotrehalose LC-MS/MS

Neotrehalose-13C12 is the essential internal standard for the accurate quantitation of α,β-trehalose in complex food samples such as honey, where it occurs naturally [6]. Its +12 Da mass shift and co-elution properties with the unlabeled analyte allow for precise stable isotope dilution analysis, correcting for matrix effects and ionization efficiency variations that plague external calibration methods .

Metabolic Tracing in Ciliates and Non-Model Eukaryotes

Due to the strict specificity of neotrehalose as a substrate for β-glucosidases (and not trehalase) [6], Neotrehalose-13C12 can be deployed as a selective tracer to dissect β-glucosidase-dependent metabolic pathways in complex microbial communities. The uniform 13C labeling enables downstream analysis of 13C incorporation into central carbon metabolites (e.g., via GC-MS or NMR), providing unambiguous flux data that would be confounded if the trehalase-sensitive α,α-isomer were used .

Trehalose Isomer Profiling in Microbial Glycomics

The documented ~46 K lower glass transition temperature (Tg) of neotrehalose compared to α,α-trehalose [6] makes Neotrehalose-13C12 a powerful molecular probe for NMR and dielectric relaxation studies of sugar glass matrices. Researchers can use the 13C label to directly observe the distinct molecular mobility and hydrogen-bonding network of the α,β-linked isomer at sub-ambient temperatures, offering insights into why α,α-trehalose is a superior natural cryoprotectant .

Pharmaceutical Excipient Analysis Method Development

The uniform 13C enrichment (98 atom %) of Neotrehalose-13C12 dramatically enhances the signal-to-noise ratio in 13C NMR spectroscopy, allowing for the acquisition of high-resolution spectra with reduced experiment times. This facilitates the precise determination of J-coupling constants and chemical shifts needed for conformational analysis and for validating predicted NMR spectra in databases like HMDB [6], where the unlabeled compound may suffer from low natural abundance 13C signal.

• [1] Sanz, M.L., et al. (2005). Carbohydrate composition and physico-chemical properties of artisanal honeys from Madrid (Spain): occurrence of Echium sp. honey. Journal of Agricultural and Food Chemistry, 53(8), 2914-2921. View Source
• [2] Bio-protocol. (2017). Quantification of trehalose levels by mass spectrometry. View Source
• [3] Bartleby. (n.d.). Solution Summary: Neotrehalose is hydrolyzed only by β-glycosidase enzymes. View Source
• [4] Yoshii, H., et al. (2008). Experimental and Theoretical Study on the Glassy States of Trehalose and Neotrehalose. Cryobiology and Cryotechnology, 54(2), 107-111. View Source
• [5] Oku, K., et al. (2005). NMR and quantum chemical study on the OH...pi and CH...O interactions between trehalose and unsaturated fatty acids. Journal of the American Chemical Society, 127(40), 13846-13853. View Source
• [6] Human Metabolome Database. (n.d.). HMDB0029880: Neotrehalose 13C NMR Spectrum (1D, 900 MHz, D2O, predicted). View Source